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Introduction

Tetrodotoxin (TTX) is a potent neurotoxin renowned for its high specificity and affinity in
blocking voltage-gated sodium channels (NaV).[1][2][3] Its citrate salt, Tetrodotoxin citrate,
offers enhanced water solubility, making it a critical and convenient tool for in vitro
neuroscience research.[1][4] By reversibly inhibiting the inward sodium current, TTX effectively
blocks the initiation and propagation of action potentials in most nerve and muscle cells.[2][5][6]
This property makes it an indispensable reagent for a wide range of applications in cultured
neuron experiments, including the study of synaptic transmission, neuronal circuit mapping,
pain pathway investigation, and understanding the role of electrical activity in neuronal survival
and development.[1][7]

Mechanism of Action

Tetrodotoxin citrate exerts its effect by binding to the outer pore (P-loop) of voltage-gated
sodium channels.[1][8][9] This binding physically occludes the channel, preventing the influx of
sodium ions (Na+) into the neuron.[8][9] The influx of Na+ is the critical event responsible for
the rapid depolarization phase of an action potential.[5][6] By preventing this influx, TTX
effectively silences neuronal firing without affecting other ion channels, such as potassium
channels, or altering the neuron's resting membrane potential.[8] This highly selective and
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potent inhibition allows researchers to pharmacologically isolate and study neuronal processes
that are independent of action potential-driven neurotransmission.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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